Cas no 1807138-87-9 (3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile
• CAS No: 1807138-87-9
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4898114
• Update Time: 2025-07-02

3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-6(2-3-12)4-13-9(14(15)16)7(5)8(10)11/h4,8H,2H2,1H3
• InChI Key： NRAPAFPDZCLAAO-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CC#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile (CAS No. 1807138-87-9)

3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile (CAS No. 1807138-87-9) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and acetonitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with nitro and methyl substituents, offers exceptional reactivity, making it valuable for designing novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridines like 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential to enhance the metabolic stability and bioavailability of target molecules. The difluoromethyl group, a hallmark of this compound, is known to improve lipophilicity and resistance to oxidative degradation, aligning with the industry's focus on sustainable chemistry and green synthesis.

The synthesis of CAS No. 1807138-87-9 typically involves multi-step reactions, including nitration, fluorination, and cyanation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. These innovations address the growing need for cost-effective and scalable production methods, a topic frequently searched in AI-driven chemical databases.

From an SEO perspective, queries like "nitropyridine derivatives uses" or "difluoromethyl pyridine synthesis" reflect user interest in this compound's practical applications. Its role in developing antimicrobial agents and herbicides is particularly relevant, given global concerns over antibiotic resistance and food security. Additionally, the compound's spectroscopic data (NMR, IR, MS) is often sought after for analytical validation, underscoring its importance in quality control protocols.

Environmental and regulatory considerations also shape discussions around 3-(Difluoromethyl)-4-methyl-2-nitropyridine-5-acetonitrile. Its biodegradability and ecotoxicology profile are critical for compliance with REACH and other frameworks. Laboratories increasingly leverage computational chemistry tools to predict these properties, reducing reliance on animal testing—a trend resonating with ethical research advocates.

In summary, CAS No. 1807138-87-9 exemplifies the intersection of structural innovation and applied science. As industries prioritize high-value intermediates with minimal environmental impact, this compound's relevance will likely grow, fueled by advancements in automated synthesis and machine learning-assisted molecular design.